8-Ethyl-2-{4-[(2-methoxyphenyl)carbamothioyl]piperazin-1-yl}-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid

• Molecular Formula: C22H24N6O4S
• Molecular Weight: 468.5 g/mol
• IUPAC Name: 8-ethyl-2-[4-[(2-methoxyphenyl)carbamothioyl]piperazin-1-yl]-5-oxopyrido[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C22H24N6O4S/c1-3-26-13-15(20(30)31)18(29)14-12-23-21(25-19(14)26)27-8-10-28(11-9-27)22(33)24-16-6-4-5-7-17(16)32-2/h4-7,12-13H,3,8-11H2,1-2H3,(H,24,33)(H,30,31)
• InChI Key: SWTHZOOIUCYLFW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CN=C(N=C21)N3CCN(CC3)C(=S)NC4=CC=CC=C4OC)C(=O)O

Description

8-Ethyl-2-{4-[(2-methoxyphenyl)carbamothioyl]piperazin-1-yl}-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid is a useful research compound. Its molecular formula is C22H24N6O4S and its molecular weight is 468.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pipemidic acid (53 mg, 0.175 mmol) and 2-methoxyphenyl isothiocyanate (20 μL, 0.145 mmol) were used. Purification on silica yielded compound 21 in Table 1, below (36 mg, 53%). 1H NMR (250 MHz, CDCl3) δ 9.33 (s, 1H), 8.68 (s, 1H), 7.84 (d, J=7.30 Hz, 1H), 7.54 (s, 1H), 7.20-7.04 (m, 1H), 7.03-6.85 (m, 2H), 4.44-3.73 (m, 13H), 1.49 (t, J=6.60 Hz, 3H) ppm.